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Compound of Interest

Compound Name:
Methyl 2-(2-bromophenyl)-2-

oxoacetate

Cat. No.: B1610294 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Methyl 2-(2-
bromophenyl)-2-oxoacetate

Introduction
Methyl 2-(2-bromophenyl)-2-oxoacetate is an alpha-keto ester derivative of significant

interest in organic synthesis and medicinal chemistry.[1] Its bifunctional nature, characterized

by the presence of a reactive ketone and an ester group, makes it a versatile building block for

the synthesis of more complex molecules, including heterocyclic compounds and potential

pharmaceutical agents.[1][2] This guide provides a comprehensive overview of the physical

and chemical properties of Methyl 2-(2-bromophenyl)-2-oxoacetate, intended for

researchers, scientists, and professionals in drug development.

Molecular and Physical Properties
The fundamental physical characteristics of Methyl 2-(2-bromophenyl)-2-oxoacetate are

summarized below. These properties are crucial for its handling, storage, and application in

various chemical reactions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1610294?utm_src=pdf-interest
https://www.benchchem.com/product/b1610294?utm_src=pdf-body
https://www.benchchem.com/product/b1610294?utm_src=pdf-body
https://www.benchchem.com/product/b1610294?utm_src=pdf-body
https://www.myskinrecipes.com/shop/en/keto-esters/207469-methyl-2-2-bromophenyl-2-oxoacetate.html
https://www.myskinrecipes.com/shop/en/keto-esters/207469-methyl-2-2-bromophenyl-2-oxoacetate.html
https://www.beilstein-journals.org/bjoc/articles/18/129
https://www.benchchem.com/product/b1610294?utm_src=pdf-body
https://www.benchchem.com/product/b1610294?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₉H₇BrO₃ [3][4][5][6]

Molecular Weight 243.05 g/mol [3][4][5][6]

Appearance

No specific data available;

related compounds are often

oils or solids.

Melting Point Not available. [3]

Boiling Point 310.9 ± 25.0 °C at 760 mmHg [3]

Density 1.5 ± 0.1 g/cm³ [3]

Solubility

While specific data is

unavailable, its structure

suggests solubility in common

organic solvents like

dichloromethane, ethyl

acetate, and methanol.

Flash Point 141.8 ± 23.2 °C [3]

Refractive Index 1.554 [3]

Topological Polar Surface Area 43.4 Å² [4]

Chemical Reactivity and Stability
Methyl 2-(2-bromophenyl)-2-oxoacetate belongs to the class of α-keto esters, which exhibit

unique reactivity due to the adjacent carbonyl groups.[2][7]

Electrophilicity: The ketone carbonyl group is highly electrophilic, making it susceptible to

nucleophilic attack. This is a key feature for its use in carbon-carbon bond-forming reactions.

[2]

Enolization: The presence of a hydrogen atom on the carbon adjacent to the two carbonyl

groups in related beta-keto esters makes it acidic and prone to enolization. However, in this
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specific alpha-keto ester, there are no alpha-hydrogens on the carbon between the

carbonyls.[7]

Stability: α-keto acids and their esters are generally stable compounds that are easy to

handle, store, and transport.[8] However, they should be stored in a cool, dry, well-ventilated

place in a tightly sealed container.[9]

Incompatibilities: It is generally advisable to avoid strong acids, bases, oxidizing agents, and

reducing agents.[10]

Safety and Handling
While specific toxicity data for Methyl 2-(2-bromophenyl)-2-oxoacetate is not fully

investigated, it is recommended to handle it with the standard precautions for laboratory

chemicals.[9]

General Precautions: Avoid contact with eyes, skin, and clothing. Use in a chemical fume

hood to avoid inhalation of vapors.[9]

Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and

protective clothing.[9]

First Aid: In case of contact with skin, wash immediately with plenty of water. If inhaled, move

to fresh air. In case of eye contact, rinse cautiously with water for several minutes. Seek

medical attention if irritation persists.[9]

Disposal: Dispose of in accordance with local, state, and federal regulations. Dissolving in a

combustible solvent and burning in a chemical incinerator is a possible method.[9]

Experimental Protocols for Property Determination
The following are generalized experimental workflows for determining the key physical

properties of a compound like Methyl 2-(2-bromophenyl)-2-oxoacetate.

Melting Point Determination
A precise melting point is a crucial indicator of purity.
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Sample Preparation Measurement

Dry the sample Load into capillary tube Place in melting point apparatus Heat slowly near expected melting point Record temperature range of melting

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Boiling Point Determination
Given the high boiling point, distillation under reduced pressure is often employed.

Apparatus Setup Distillation

Assemble distillation apparatus Connect to vacuum source Heat the sample gently Record temperature and pressure at which boiling occurs

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination under Reduced Pressure.

Spectroscopic Analysis
Spectroscopic methods are essential for structural elucidation and confirmation.

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule.[11] For Methyl 2-(2-bromophenyl)-2-oxoacetate, one would expect to see signals

corresponding to the aromatic protons, the methyl ester protons, and the various carbon atoms

in the ¹H and ¹³C NMR spectra, respectively.[12]

IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of Methyl 2-(2-bromophenyl)-2-oxoacetate would be expected to show strong

absorption bands characteristic of the C=O stretching vibrations for the ketone and the ester

functionalities.
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Mass spectrometry provides information about the mass and fragmentation pattern of a

molecule, which helps in determining its molecular weight and elemental composition.[11]

Methyl 2-(2-bromophenyl)-2-oxoacetate

NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy Mass Spectrometry

Click to download full resolution via product page

Caption: Spectroscopic Techniques for Structural Analysis.

Synthesis
While this guide focuses on physical properties, a brief overview of the synthesis is relevant.

Alpha-keto esters can be synthesized through various methods, including the oxidation of

corresponding methyl ketones or through Friedel-Crafts acylation of an aromatic compound

with an appropriate oxalyl chloride derivative.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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